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Compound of Interest

Compound Name: Acid Brown 58

Cat. No.: B1172570

Introduction

Acid Brown 58 is an anionic azo dye, primarily utilized in the textile and leather industries for
coloration. While its industrial applications are well-documented, its use within dedicated
scientific research, particularly in the realms of molecular biology and drug development, is not
extensively reported in publicly available literature. This guide aims to provide a comprehensive
overview of the known scientific data on Acid Brown 58, focusing on its chemical properties,
toxicological profile, and limited applications in research settings. Due to a scarcity of detailed
studies, this document will also address the general characteristics of azo dyes that are
relevant to researchers.

Chemical and Physical Properties

Acid Brown 58 is a complex aromatic azo dye. Azo dyes are characterized by the presence of
one or more azo groups (—N=N-) which form a conjugated system with aromatic rings, leading
to their color. The sulfonic acid groups present in the structure of acid dyes render them water-
soluble.

Table 1: General Properties of Acid Brown 58
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Property Value Reference
CAS Number 12269-87-3 [1]
Appearance Brown powder [2]
Application Wool and leather dyeing [11[2]
Solubility Soluble in water [2]

Applications in Scientific Research

The documented applications of Acid Brown 58 in scientific research are limited. Its primary use
appears to be as a staining agent, though specific, detailed protocols for biological applications
are not readily available in peer-reviewed literature.

Histological Staining

Acid dyes, in general, are used in histology to stain basic components of tissues, such as
proteins in the cytoplasm.[3] While Acid Brown 58 is mentioned as a dye, specific protocols for
its use in histological preparations, including recommended concentrations, incubation times,
and counterstaining procedures, are not described in the available literature. Researchers
interested in using Acid Brown 58 for staining would need to perform extensive optimization
experiments.

Toxicological Profile

The toxicology of azo dyes is an area of significant research interest due to their widespread
industrial use. A primary concern is the reductive cleavage of the azo bond, which can lead to
the formation of potentially carcinogenic aromatic amines.[4]

Metabolism and Carcinogenicity

In vivo and in vitro studies on various azo dyes have demonstrated that they can be
metabolized by intestinal microflora and, to some extent, by liver enzymes.[4] This metabolic
process can release the constituent aromatic amines. The carcinogenicity of many of these
amines has been established. However, specific studies detailing the metabolism and
carcinogenic potential of Acid Brown 58 are not available in the provided search results.
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General toxicological assessments of industrial chemicals have listed Acid Brown 58, but
without specific quantitative data.[5][6]

The diagram below illustrates the general metabolic pathway for azo dyes, which is presumed

Azo Dye
(e.g., Acid Brown 58)

Azo Reductase
(Intestinal microflora,
Liver)

to be relevant for Acid Brown 58.

y

(Aromatic Amines)

Metabolic Activation
(e.g., N-hydroxylation)

DNA Adducts

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=400010DZ.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100IGYQ.TXT
https://www.benchchem.com/product/b1172570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

General Metabolic Pathway of Azo Dyes.

Experimental Protocols

Detailed experimental protocols for the use of Acid Brown 58 in scientific research are not
available in the current body of literature. For researchers considering its use, the following
general guidance for working with azo dyes should be considered.

General Workflow for Evaluating a Novel Staining Agent

The following is a hypothetical workflow for evaluating Acid Brown 58 as a histological stain.
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Hypothetical Workflow for Staining Protocol Development.
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Quantitative Data

There is a significant lack of quantitative data regarding the biological activity of Acid Brown 58
in the scientific literature. No information on IC50 values, binding constants, or other
pharmacological data is available. The only related quantitative data found pertains to the
toxicity of other acid brown dyes.

Table 2: Publicly Available Toxicity Data for a Related Acid Brown Dye

Compoun CAS . Referenc
Test Species Route Value

d Number e

Acid Brown  61931-13- 8300
LD50 Rat Oral [7]

362 3 mg/kg

Note: This data is for a related compound and should not be directly extrapolated to Acid Brown
58.

Conclusion

While Acid Brown 58 is a commercially available dye with established industrial uses, its
application in scientific research, particularly for drug development professionals, is not well-
documented. The primary potential research application is as a histological stain, but this would
require significant methods development. The toxicological profile of Acid Brown 58 has not
been specifically detailed, but as an azo dye, its potential to be metabolized into harmful
aromatic amines warrants careful handling and consideration. Currently, there is insufficient
data to support its use in studies involving specific signaling pathways or as a pharmacological
tool. Further research is needed to elucidate any potential biological activities and specific
research applications of Acid Brown 58.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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